Cas no 2138174-96-4 ({6-Cyclobutanecarbonyl-6-azabicyclo[3.2.1]octan-5-yl}methanamine)

• Product Name: {6-Cyclobutanecarbonyl-6-azabicyclo[3.2.1]octan-5-yl}methanamine
• CAS No: 2138174-96-4
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 6148064
• PubChem ID: 165450653
• Update Time: 2025-07-01

{6-Cyclobutanecarbonyl-6-azabicyclo[3.2.1]octan-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2138174-96-4
• {6-cyclobutanecarbonyl-6-azabicyclo[3.2.1]octan-5-yl}methanamine
• EN300-703622
• {6-Cyclobutanecarbonyl-6-azabicyclo[3.2.1]octan-5-yl}methanamine

• Inchi： 1S/C13H22N2O/c14-9-13-6-2-3-10(7-13)8-15(13)12(16)11-4-1-5-11/h10-11H,1-9,14H2
• InChI Key： SUMFIWZLEULRFS-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N1CC2CCCC1(CN)C2

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3Ų

Additional information on {6-Cyclobutanecarbonyl-6-azabicyclo[3.2.1]octan-5-yl}methanamine

Introduction to {6-Cyclobutanecarbonyl-6-azabicyclo[3.2.1]octan-5-yl}methanamine (CAS No. 2138174-96-4)

{6-Cyclobutanecarbonyl-6-azabicyclo[3.2.1]octan-5-yl}methanamine is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138174-96-4, belongs to a class of molecules known for their potential biological activity and structural diversity. The unique arrangement of atoms in its molecular framework, including the presence of a cyclobutanecarbonyl group and an azabicyclo[3.2.1]octane core, makes it a subject of interest for synthetic chemists and biologists alike.

The compound's structure is characterized by its intricate bicyclic system, which consists of three rings connected in a specific geometric configuration. This bicyclic scaffold, particularly the azabicyclo[3.2.1]octane moiety, is known for its rigidity and stability, which can be advantageous in drug design. The presence of nitrogen atoms within the bicyclic system introduces basicity and potential hydrogen bonding capabilities, features that are often exploited in the development of bioactive molecules.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The {6-Cyclobutanecarbonyl-6-azabicyclo[3.2.1]octan-5-yl}methanamine structure represents an excellent example of how functional groups can be strategically incorporated into a molecular scaffold to modulate biological activity. The cyclobutanecarbonyl group, for instance, can influence the electronic properties of the molecule and may contribute to its interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The rigid bicyclic core provides a stable platform upon which various pharmacophores can be attached or modified. This flexibility allows researchers to explore different chemical modifications and optimize the compound's properties for specific biological targets. For example, the methanamine group at the 5-position offers a site for further functionalization, enabling the synthesis of derivatives with enhanced solubility, bioavailability, or target specificity.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and conformational constraints. However, advances in synthetic methodology have made it increasingly feasible to construct these molecules with high precision. Techniques such as transition metal-catalyzed reactions, asymmetric synthesis, and computational modeling have all played crucial roles in the development of methodologies suitable for constructing the {6-Cyclobutanecarbonyl-6-azabicyclo[3.2.1]octan-5-yl}methanamine scaffold.

Recent research has highlighted the importance of understanding the conformational dynamics of such molecules to predict their biological behavior accurately. Computational studies have shown that the rigid bicyclic system influences how the molecule interacts with biological targets at both the atomic and molecular levels. These insights are crucial for designing molecules that can effectively bind to their intended targets and exhibit desired pharmacological effects.

The potential applications of {6-Cyclobutanecarbonyl-6-azabicyclo[3.2.1]octan-5-yl}methanamine span across various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its unique structural features make it an attractive candidate for developing novel therapeutics that can address unmet medical needs. For instance, its rigid scaffold may facilitate tight binding to protein targets involved in disease pathways, while its nitrogen-rich structure could enhance interactions with nucleic acids or enzymes.

In conclusion, {6-Cyclobutanecarbonyl-6-azabicyclo[3.2.1]octan-5-yl}methanamine (CAS No. 2138174-96-4) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its intricate molecular architecture and diverse functional groups make it a valuable tool for synthetic chemists and medicinal chemists working on next-generation therapeutics. As research continues to uncover new applications for this compound and related structures, it is likely to play an increasingly important role in drug discovery and development.